Cas no 1516765-22-2 (2-Chloro-α-(1-ethylpropyl)-6-fluorobenzenemethanol)

• Product Name: 2-Chloro-α-(1-ethylpropyl)-6-fluorobenzenemethanol
• CAS No: 1516765-22-2
• MF: C₁₂H₁₆ClFO
• MW: 230.706246376038
• CID: 6781322
• Update Time: 2026-03-12

2-Chloro-α-(1-ethylpropyl)-6-fluorobenzenemethanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-α-(1-ethylpropyl)-6-fluorobenzenemethanol

• Inchi： 1S/C12H16ClFO/c1-3-8(4-2)12(15)11-9(13)6-5-7-10(11)14/h5-8,12,15H,3-4H2,1-2H3
• InChI Key： BLXRKTYKCOJKGS-UHFFFAOYSA-N
• SMILES： C1(C(C(CC)CC)O)=C(F)C=CC=C1Cl

Experimental Properties

• Density: 1.136±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 287.0±25.0 °C(Predicted)
• pka: 13.39±0.20(Predicted)

Additional information on 2-Chloro-α-(1-ethylpropyl)-6-fluorobenzenemethanol

Professional Introduction to 2-Chloro-α-(1-ethylpropyl)-6-fluorobenzenemethanol (CAS No. 1516765-22-2)

2-Chloro-α-(1-ethylpropyl)-6-fluorobenzenemethanol, identified by its Chemical Abstracts Service number (CAS No. 1516765-22-2), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated aromatic alcohols, a category known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent, an ethylpropyl group, and a fluorine atom, contribute to its unique chemical properties and make it a subject of interest for further exploration.

The synthesis and characterization of 2-Chloro-α-(1-ethylpropyl)-6-fluorobenzenemethanol involve meticulous attention to detail to ensure high purity and yield. The process typically involves multi-step organic reactions, including chlorination, alkylation, and fluorination, which require precise control over reaction conditions such as temperature, pressure, and catalyst selection. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the structural integrity and purity of the compound.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluorine atom in 2-Chloro-α-(1-ethylpropyl)-6-fluorobenzenemethanol plays a crucial role in modulating the pharmacokinetic properties of the molecule. Studies have shown that fluorine substitution can significantly influence the electronic distribution and steric environment of a molecule, thereby affecting its interactions with enzymes and receptors.

The potential applications of 2-Chloro-α-(1-ethylpropyl)-6-fluorobenzenemethanol extend across various therapeutic areas. Research in the field of oncology has highlighted its potential as a lead compound for the development of novel anticancer agents. The chloro and ethylpropyl substituents are known to enhance binding affinity to certain kinases and other enzymes involved in cancer cell proliferation. Furthermore, the fluorine atom contributes to the molecule's ability to resist metabolic degradation, allowing for prolonged activity at the target site.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Inflammatory processes often involve complex signaling pathways that can be modulated by small molecules. The structural features of 2-Chloro-α-(1-ethylpropyl)-6-fluorobenzenemethanol suggest that it may interact with inflammatory mediators and reduce excessive inflammatory responses. Preclinical studies have begun to explore its efficacy in models of acute and chronic inflammation, with encouraging preliminary results.

The synthesis of derivatives of 2-Chloro-α-(1-ethylpropyl)-6-fluorobenzenemethanol is an active area of research aimed at optimizing its pharmacological properties. By modifying the substituents on the aromatic ring or introducing additional functional groups, researchers can fine-tune the biological activity of the compound. For instance, replacing the ethylpropyl group with other alkyl or aryl groups may alter the compound's solubility, permeability across biological membranes, and overall efficacy.

The role of computational chemistry in understanding the behavior of 2-Chloro-α-(1-ethylpropyl)-6-fluorobenzenemethanol cannot be overstated. Molecular modeling techniques such as density functional theory (DFT) simulations allow researchers to predict how this compound interacts with biological targets at an atomic level. These insights are invaluable for designing experiments and guiding synthetic efforts towards more effective drug candidates.

In conclusion, 2-Chloro-α-(1-ethylpropyl)-6-fluorobenzenemethanol represents a promising candidate for further development in pharmaceutical research. Its unique structural features make it a versatile tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover its potential benefits, this compound is likely to play an increasingly important role in the development of next-generation medications.